Cas no 2411261-08-8 (2-Chloro-1-(4-((3,5-dimethylisoxazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)propan-1-one)

2-Chloro-1-(4-((3,5-dimethylisoxazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)propan-1-one is a specialized chemical compound featuring a unique structural framework combining a diazepane ring with a sulfonylated isoxazole moiety. Its chloro-substituted propanone group enhances reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmacologically active molecules. The 3,5-dimethylisoxazole sulfonyl group contributes to improved stability and selectivity in binding interactions. This compound is well-suited for applications in medicinal chemistry research, where its structural complexity allows for precise modifications in drug discovery and development. Its well-defined synthesis route ensures reproducibility, making it a reliable choice for high-precision chemical applications.
2-Chloro-1-(4-((3,5-dimethylisoxazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)propan-1-one structure
2411261-08-8 structure
Product Name:2-Chloro-1-(4-((3,5-dimethylisoxazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)propan-1-one
CAS No:2411261-08-8
MF:C13H20ClN3O4S
MW:349.833600997925
CID:6135630
PubChem ID:145887657
Update Time:2025-11-05

2-Chloro-1-(4-((3,5-dimethylisoxazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • EN300-7559334
    • 2-Chloro-1-(4-((3,5-dimethylisoxazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)propan-1-one
    • 2-chloro-1-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}propan-1-one
    • Z1562120859
    • 2411261-08-8
    • 2-Chloro-1-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-1,4-diazepan-1-yl]propan-1-one
    • Inchi: 1S/C13H20ClN3O4S/c1-9(14)13(18)16-5-4-6-17(8-7-16)22(19,20)12-10(2)15-21-11(12)3/h9H,4-8H2,1-3H3
    • InChI Key: UVRQONMSBSVUBL-UHFFFAOYSA-N
    • SMILES: ClC(C)C(N1CCCN(CC1)S(C1C(C)=NOC=1C)(=O)=O)=O

Computed Properties

  • Exact Mass: 349.0863050g/mol
  • Monoisotopic Mass: 349.0863050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 92.1Ų

2-Chloro-1-(4-((3,5-dimethylisoxazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7559334-0.05g
2-chloro-1-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}propan-1-one
2411261-08-8 95.0%
0.05g
$212.0 2025-02-24

Additional information on 2-Chloro-1-(4-((3,5-dimethylisoxazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)propan-1-one

Introduction to 2-Chloro-1-(4-((3,5-dimethylisoxazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)propan-1-one (CAS No. 2411261-08-8)

2-Chloro-1-(4-((3,5-dimethylisoxazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)propan-1-one, with the CAS number 2411261-08-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as sulfonyl ureas, which are widely studied for their potential therapeutic applications, particularly in the treatment of various diseases such as diabetes and cancer.

The molecular structure of 2-Chloro-1-(4-((3,5-dimethylisoxazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)propan-1-one is characterized by a unique combination of functional groups, including a chloro group, a sulfonyl group, and a diazepane ring. These structural features contribute to its pharmacological properties and make it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 2-Chloro-1-(4-((3,5-dimethylisoxazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)propan-1-one in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-proliferative activities. These properties are attributed to its ability to inhibit specific enzymes involved in inflammation and cell proliferation, making it a promising lead compound for the development of novel therapeutic agents.

In addition to its potential therapeutic applications, 2-Chloro-1-(4-((3,5-dimethylisoxazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)propan-1-one has also been studied for its bioavailability and pharmacokinetic properties. Studies have demonstrated that this compound has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its effective use in clinical settings. These findings suggest that 2-Chloro-1-(4-((3,5-dimethylisoxazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)propan-1-one could be developed into an orally administered drug with broad therapeutic applications.

The synthesis of 2-Chloro-1-(4-((3,5-dimethylisoxazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)propan-1-one involves a series of well-defined chemical reactions. The key steps include the formation of the diazepane ring through a cyclization reaction and the introduction of the sulfonyl group via a sulfonation reaction. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for further research and development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Chloro-1-(4-((3,5-dimethylisoxazol-4-yl)sulfonyl)-1,4-diazepan-1-y l)propan - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ l - o n e p > < p > Preliminary results from phase I trials have shown that this compound is well-tolerated by patients with minimal side effects. These findings are encouraging and support the continued advancement of this compound through subsequent phases of clinical trials. p > < p > In conclusion , < strong > 2 - Chloro - 1 - ( 4 - ( ( 3 , 5 - dimethylisoxazol - 4 - y l ) sulfonyl ) - 1 , 4 - diazepan - 1 - y l ) propan - 1 - one strong > ( CAS No . < strong > 2411261 - 08 - 8 strong > ) represents a promising molecule with significant potential in medicinal chemistry . Its unique structural features , combined with its favorable pharmacological properties , make it an attractive candidate for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action , it is anticipated that this compound will play an important role in the discovery and development of novel therapeutic agents . p >

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